Cas no 885117-22-6 (6-acetyl-2-(trifluoroacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 6-acetyl-2-(trifluoroacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• CAS No: 885117-22-6
• MF: C₁₂H₁₁F₃N₂O₄S
• MW: 336.286952257156
• CID: 5560965
• PubChem ID: 28861207
• Update Time: 2023-07-07

6-acetyl-2-(trifluoroacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4140530
• 885117-22-6
• 6-acetyl-2-(trifluoroacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• EN300-37101738
• 6-acetyl-2-[(2,2,2-trifluoroacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid

• Inchi： 1S/C12H11F3N2O4S/c1-5(18)17-3-2-6-7(4-17)22-9(8(6)10(19)20)16-11(21)12(13,14)15/h2-4H2,1H3,(H,16,21)(H,19,20)
• InChI Key： MZCHOXKABAKRBX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CN(C(C)=O)CC2)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 336.03916250g/mol
• Monoisotopic Mass: 336.03916250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines